Cas no 1805369-74-7 (Ethyl 5-amino-4-(difluoromethyl)-2-iodopyridine-3-acetate)

• Product Name: Ethyl 5-amino-4-(difluoromethyl)-2-iodopyridine-3-acetate
• CAS No: 1805369-74-7
• MF: C₁₀H₁₁F₂IN₂O₂
• MW: 356.107821702957
• CID: 4854523
• Update Time: 2025-05-21

Ethyl 5-amino-4-(difluoromethyl)-2-iodopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-4-(difluoromethyl)-2-iodopyridine-3-acetate

• Inchi： 1S/C10H11F2IN2O2/c1-2-17-7(16)3-5-8(9(11)12)6(14)4-15-10(5)13/h4,9H,2-3,14H2,1H3
• InChI Key： FSPLUSWJZQUPOI-UHFFFAOYSA-N
• SMILES： IC1C(CC(=O)OCC)=C(C(F)F)C(=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.6
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 5-amino-4-(difluoromethyl)-2-iodopyridine-3-acetate

Ethyl 5-amino-4-(difluoromethyl)-2-iodopyridine-3-acetate (CAS No. 1805369-74-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-amino-4-(difluoromethyl)-2-iodopyridine-3-acetate, identified by its CAS number 1805369-74-7, is a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its pyridine core structure adorned with functional groups such as an amino group, a difluoromethyl moiety, and an iodine substituent, has garnered considerable attention due to its utility in the synthesis of novel bioactive molecules.

The< strong>pyridine scaffold is a cornerstone in medicinal chemistry, frequently employed in the development of drugs targeting various therapeutic areas. The presence of an< strong>amino group at the 5-position and a< strong>difluoromethyl group at the 4-position introduces unique electronic and steric properties, enhancing the compound's reactivity and compatibility with diverse synthetic transformations. Furthermore, the< strong>iodopyridine moiety serves as an excellent handle for cross-coupling reactions, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a surge in research focusing on fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The incorporation of a< strong>difluoromethyl group into drug candidates has been particularly noteworthy, as it can modulate lipophilicity and binding interactions with biological targets. Ethyl 5-amino-4-(difluoromethyl)-2-iodopyridine-3-acetate exemplifies this trend, offering a strategic platform for the development of next-generation therapeutics.

The< strong>iodelement within this compound further extends its synthetic utility. Iodine is a well-established component in palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are indispensable tools for forming carbon-carbon bonds, enabling the construction of intricate molecular frameworks. The availability of Ethyl 5-amino-4-(difluoromethyl)-2-iodopyridine-3-acetate thus facilitates access to a wide array of pharmacologically relevant derivatives.

Current research highlights the compound's role in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The< strong>amino group can be readily modified to introduce pharmacophoric elements that interact with target kinases, while the< strong>difluoromethyl group can enhance binding affinity through steric and electronic effects. Additionally, the< strong>iodelement allows for further functionalization via cross-coupling reactions, enabling the introduction of additional substituents to fine-tune biological activity.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug discovery. Pyridines are particularly prominent due to their prevalence in natural products and their ability to mimic key structural motifs found in biologically active molecules. Ethyl 5-amino-4-(difluoromethyl)-2-iodopyridine-3-acetate leverages these advantages by providing a versatile intermediate that can be tailored to meet specific pharmacological requirements.

In conclusion, Ethyl 5-amino-4-(difluoromethyl)-2-iodopyridine-3-acetate (CAS No. 1805369-74-7) represents a valuable building block for synthetic chemists working in the pharmaceutical sector. Its unique combination of functional groups and reactive sites makes it an indispensable tool for constructing complex drug candidates targeting various diseases. As research continues to uncover new therapeutic applications for fluorinated and iodinated compounds, Ethyl 5-amino-4-(difluoromethyl)-2-iodopyridine-3-acetate is poised to remain at the forefront of medicinal chemistry innovation.